![molecular formula C11H11ClN2O2 B1388448 3-(4-Chlorophenyl)-1-methylpiperazine-2,5-dione CAS No. 1214831-35-2](/img/structure/B1388448.png)
3-(4-Chlorophenyl)-1-methylpiperazine-2,5-dione
Overview
Description
3-(4-Chlorophenyl)-1-methylpiperazine-2,5-dione, commonly known as 3-CPMPD, is a novel synthetic compound with a wide range of applications in scientific research. It is an important intermediate in the synthesis of a variety of pharmaceuticals and agrochemicals, and has been used in numerous studies on its biochemical and physiological effects.
Scientific Research Applications
3-CPMPD has been extensively used in scientific research due to its wide range of applications. It has been used to study the effects of various drugs on the central nervous system, as well as its potential as an anti-inflammatory and analgesic agent. It has also been used to study its effects on the immune system and its potential as an anticancer agent. Furthermore, 3-CPMPD has been used to study its effects on the cardiovascular system and its potential as an antihypertensive agent.
Mechanism of Action
Target of Action
For instance, compounds with a similar structure, such as pitolisant, have been found to act as an antagonist and inverse agonist at the histamine H3 receptor .
Mode of Action
Pitolisant acts as a high-affinity competitive antagonist and as an inverse agonist at the human H3 receptor .
Biochemical Pathways
For example, pitolisant enhances the activity of histaminergic neurons and increases the signaling of other neurotransmitters in the brain .
Pharmacokinetics
In silico adme/t modelling has been used as a tool for rational drug design and could potentially provide insights into the pharmacokinetics of this compound .
Result of Action
For example, 3-[(4-Chlorophenyl)selanyl]-1-methyl-1H-indole has been reported to protect dopaminergic neurons from H2O2-induced stress by lowering reactive oxygen species (ROS) levels and boosting the glutathione system .
Action Environment
Studies on similar compounds suggest that factors such as light and temperature can affect their stability and degradation .
Advantages and Limitations for Lab Experiments
The use of 3-CPMPD in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. Furthermore, it is relatively non-toxic, and it has been shown to have a wide range of biochemical and physiological effects. However, there are also a number of limitations to its use in laboratory experiments. It is relatively expensive, and it is difficult to obtain in large quantities. Furthermore, it has a short shelf-life, and it is sensitive to light and heat.
Future Directions
There are a number of possible future directions for research involving 3-CPMPD. One possible direction is to further investigate its effects on the central nervous system and its potential as an anti-inflammatory and analgesic agent. Another possible direction is to further investigate its effects on the immune system and its potential as an anticancer agent. Furthermore, it is possible to further investigate its effects on the cardiovascular system and its potential as an antihypertensive agent. Additionally, it is possible to further investigate its potential as a neuroprotective agent and its effects on various neurotransmitters. Finally, it is possible to further investigate its potential as a drug delivery system and its potential for use in targeted drug delivery.
properties
IUPAC Name |
3-(4-chlorophenyl)-1-methylpiperazine-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O2/c1-14-6-9(15)13-10(11(14)16)7-2-4-8(12)5-3-7/h2-5,10H,6H2,1H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQYCDHGPHLHUOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(=O)NC(C1=O)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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